Cas no 2137828-08-9 (2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one)

• Product Name: 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one
• CAS No: 2137828-08-9
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6264043
• PubChem ID: 165863436
• Update Time: 2025-10-29

2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-842567
• 2137828-08-9
• 2-methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one
• 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one

• Inchi： 1S/C15H28N2O2/c1-4-5-12(2)14(18)17-10-13(3)19-15(11-17)6-8-16-9-7-15/h12-13,16H,4-11H2,1-3H3
• InChI Key： HCUBNTYKGCVBBE-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C(C(C)CCC)=O)CC21CCNCC2

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one

Comprehensive Guide to 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one (CAS No. 2137828-08-9): Properties, Applications, and Market Insights

The compound 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one (CAS No. 2137828-08-9) is a specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis methods, applications, and the latest market trends.

The spirocyclic structure of 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one makes it a valuable scaffold in medicinal chemistry. Spirocyclic compounds are known for their three-dimensional complexity, which can enhance binding affinity and selectivity in drug-target interactions. Researchers are increasingly exploring such structures to develop novel therapeutics for diseases like cancer, neurological disorders, and infectious diseases.

One of the key features of CAS No. 2137828-08-9 is its heterocyclic framework, which includes both oxygen and nitrogen atoms. This combination often imparts favorable pharmacokinetic properties, such as improved solubility and metabolic stability. These characteristics are critical for drug candidates, making this compound a promising intermediate in the synthesis of bioactive molecules.

In recent years, the demand for spirocyclic compounds has surged, driven by advancements in synthetic chemistry and the growing need for innovative drug candidates. The pharmaceutical industry is particularly interested in 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one as a building block for next-generation therapeutics. Its versatility allows for modifications that can lead to the discovery of new drugs with enhanced efficacy and reduced side effects.

From a synthetic perspective, the preparation of 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one involves multi-step organic reactions, often requiring precise control of reaction conditions. Chemists employ techniques such as catalyzed cyclization and stereoselective synthesis to achieve high yields and purity. These methods are continually refined to meet the demands of industrial-scale production.

The applications of CAS No. 2137828-08-9 extend beyond pharmaceuticals. This compound is also explored in the development of advanced materials, such as polymers and coatings, where its unique structure can impart desirable mechanical and thermal properties. Additionally, its potential use in agrochemicals is under investigation, as spirocyclic compounds can serve as effective pest control agents.

Market trends indicate a rising interest in 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one, with several research institutions and pharmaceutical companies investing in its development. The compound's patent landscape is evolving, with new filings highlighting its utility in various therapeutic areas. This growth is supported by the increasing availability of high-quality synthetic intermediates and the expansion of contract research organizations (CROs) specializing in complex organic synthesis.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one is crucial. SAR studies help optimize the compound's properties for specific applications, whether in drug design or material science. Computational chemistry and molecular modeling are often employed to predict its behavior and interactions, reducing the time and cost associated with experimental trials.

In conclusion, 2-Methyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}pentan-1-one (CAS No. 2137828-08-9) represents a fascinating area of research with broad potential. Its spirocyclic architecture, combined with its versatile applications, positions it as a valuable compound in both pharmaceutical and material science fields. As synthetic methodologies advance and market demand grows, this molecule is poised to play a pivotal role in future innovations.